Cas no 80724-19-2 (Tetramethylrhodamine-5-isothiocyanate)

Tetramethylrhodamine-5-isothiocyanate (TRITC) is a fluorescent dye commonly used for labeling proteins, antibodies, and other biomolecules. Its key advantages include high fluorescence quantum yield, excellent photostability, and strong red emission (~570 nm), making it suitable for fluorescence microscopy and flow cytometry. The isothiocyanate group ensures efficient covalent conjugation to primary amines.
Tetramethylrhodamine-5-isothiocyanate structure
80724-19-2 structure
Product Name:Tetramethylrhodamine-5-isothiocyanate
CAS No:80724-19-2
MF:C25H21N3O3S
MW:443.51754450798
MDL:MFCD07438035
CID:706826
PubChem ID:2762684
Update Time:2025-06-17

Tetramethylrhodamine-5-isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Xanthylium, 9-(2-carboxy-4-isothiocyanatophenyl)-3,6-bis(dimethylamino)-, inner salt
    • 2-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]-5-isothiocyanatobenzoate
    • TETRAMETHYLRHODAMINE-5-ISOTHIOCYANATE
    • [Tetramethylrhodamine-5-isothiocyanate]
    • 5-TRITC
    • 5-TRITC,G isomer
    • G isomer&nbsp
    • G isomernbsp
    • Xanthylium
    • 9-(2-Carboxy-4-isothiocyanatophenyl)-3,6-bis(dimethylamino)xanthylium inner salt
    • 9-(2-Carboxy-4-isothiocyanatophenyl)-3,6-bis(dimethylamino)xanthylium inner salt (ACI)
    • 3KPL5N6L6M
    • 2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-5-isothiocyanatobenzoate
    • HY-D0153
    • MFCD07438035
    • 2-(3-(Dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl)-5-isothiocyanatobenzoate
    • UNII-3KPL5N6L6M
    • DTXSID30376366
    • 80724-19-2
    • CS-0010061
    • J-100249
    • DB-081155
    • 5-TRITC; G isomer [Tetramethylrhodamine-5-isothiocyanate]
    • Tetramethylrhodamine-5-isothiocyanate; Xanthylium, 9-(2-carboxy-4-isothiocyanatophenyl)-3,6-bis(dimethylamino)-, inner salt (9CI, ACI); 9-(2-Carboxy-4-isothiocyanatophenyl)-3,6-bis(dimethylamino)xanthylium inner salt (ACI); 2-[3-(Dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]-5-isothiocy
    • Tetramethylrhodamine-5-isothiocyanate
    • MDL: MFCD07438035
    • Inchi: 1S/C25H21N3O3S/c1-27(2)16-6-9-19-22(12-16)31-23-13-17(28(3)4)7-10-20(23)24(19)18-8-5-15(26-14-32)11-21(18)25(29)30/h5-13H,1-4H3
    • InChI Key: IJSMFQNTEUNRPY-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C2=C3C(C=C(N(C)C)C=C3)=[O+]C3C2=CC=C(N(C)C)C=3)=CC=C(N=C=S)C=1)[O-]

Computed Properties

  • Exact Mass: 443.13000
  • Monoisotopic Mass: 443.13
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 904
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 100A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.1

Experimental Properties

  • PSA: 104.20000
  • LogP: 4.76390

Tetramethylrhodamine-5-isothiocyanate Security Information

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